Cas no 27516-53-6 (Pentenoic acid)

• Product Name: Pentenoic acid
• CAS No: 27516-53-6
• MF: C₅H₈O₂
• MW: 100.115821838379
• CID: 255355
• PubChem ID: 638122
• Update Time: 2025-04-19

Pentenoic acid Chemical and Physical Properties

Names and Identifiers

• Pentenoic acid
• P17755
• trans-2-PentenoicAcid
• MFCD00002704
• (E)-Pent-2-en-1-oic acid
• CHEMBL115668
• E-2-Pentencarbonsaeure
• alpha.beta-Pentensaeure
• UNII-1RG66883CF
• EINECS 210-975-6
• C2H5CH=CHCOOH
• Pent-2t-ensaeure
• 2-Pentenoic acid, predominantly trans, 98%
• (2E)-2-Pentenoic acid
• C5:1, n-3 trans
• NSC 26713
• (E)-2-pentenic acid
• 5:1, n-3 trans
• (E)-2-pentenoic acid
• Pent-2-enoic acid
• C5:1n-3
• SCHEMBL31609
• EN300-21686
• 2-pentenoic acid, (2E)-
• 27516-53-6
• CHEBI:35939
• LMFA01030005
• Z2311573931
• CHEBI:38366
• Q27117596
• trans-2-pentenic acid
• trans-2-Pentenoic acid, 98%
• Propylidenessigsaeure
• (2Z)-2-pentenoic acid
• DTXSID30893700
• NS00084960
• trans-Pent-2-ensaeure
• trans-Alpha,beta-penteneoic acid
• beta-Aethyl-acrylsaeure
• EINECS 237-791-9
• 2-PENTENOIC ACID [FHFI]
• AS-54322
• D72497
• HY-W061674
• 2-Pentenoic acid, trans-
• trans-2-Pentenoic acid
• Pent-2-ensaeure
• (E)-pent-2-enoic acid
• 2-Pentenoic acid, (E)-
• CS-0053528
• 13991-37-2
• 626-98-2
• beta-Aethylacrylsaeure
• trans-pent-2-enoic acid
• 2-PENTENOICACID
• alpha-Butylen-alpha-carbonsaeure
• FEMA NO. 4193
• C5:1, n-3
• P0345
• beta-ethyl acrylic acid
• EN300-306813
• 2-PENTENOIC ACID
• J-007334
• AKOS000121221
• 1RG66883CF
• (2E)-pent-2-enoic acid
• alpha-pentenoic acid

• Inchi： 1S/C5H8O2/c1-2-3-4-5(6)7/h3-4H,2H2,1H3,(H,6,7)/b4-3+
• InChI Key： YIYBQIKDCADOSF-ONEGZZNKSA-N
• SMILES： OC(/C=C/CC)=O

Computed Properties

• Exact Mass: 100.05244
• Monoisotopic Mass: 100.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 84.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3